Cas no 1228092-22-5 (rac-tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, trans)

• Product Name: rac-tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, trans
• CAS No: 1228092-22-5
• MDL: MFCD31614352
• CID: 4689546
• PubChem ID: 86673140
• Update Time: 2025-05-20

rac-tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, trans

• MDL： MFCD31614352

Additional information on rac-tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, trans

Introduction to Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, Trans (CAS No: 1228092-22-5)

Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate, trans, is a sophisticated organic compound characterized by its intricate stereochemistry and potential pharmaceutical applications. This compound, identified by the CAS number 1228092-22-5, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and biological activities. The presence of a cyclopropyl group and an amine substituent in the molecule suggests its utility in the design of novel therapeutic agents.

The compound's name highlights several key structural elements that are critical for understanding its chemical properties and potential biological functions. The term Rac indicates that the molecule is a racemic mixture, containing equal amounts of both enantiomers. This stereochemical configuration is particularly important in pharmaceuticals, as the biological activity of a drug can be highly dependent on its specific enantiomeric form. The presence of tert-butyl groups provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate moiety suggests a complex arrangement of functional groups that may contribute to the compound's pharmacological effects.

In recent years, there has been a growing interest in the development of drugs that target specific enzymes and receptors involved in various diseases. Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate has shown promise in preliminary studies as a potential inhibitor of certain enzymes implicated in inflammatory and neurodegenerative disorders. The cyclopropyl group, in particular, has been identified as a key feature that enhances binding affinity to specific protein targets. This has led to investigations into its potential use as a lead compound for further drug development.

The compound's amine substituent also plays a crucial role in its biological activity. Amines are well-known for their ability to participate in hydrogen bonding and other forms of molecular interaction, which can be essential for effective binding to biological targets. In addition, the presence of multiple stereocenters in the molecule suggests that it may exhibit chiral discrimination, further enhancing its specificity for certain biological pathways. These features make Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate a compelling candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding modes and interactions of small molecules with biological targets. These computational studies have been instrumental in guiding the design and optimization of molecules like Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate. By leveraging these tools, scientists have been able to identify key structural features that enhance binding affinity and selectivity. This approach has not only accelerated the drug discovery process but also provided valuable insights into the mechanisms of action of potential therapeutic agents.

In addition to its potential as a drug lead, Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate may also find applications in other areas of chemical research. For instance, its unique stereochemistry makes it a valuable scaffold for studying stereoselective reactions and processes. Such studies can provide fundamental insights into reaction mechanisms and inform the development of new synthetic methodologies. Furthermore, the compound's complex structure offers opportunities for exploring novel chemical transformations that could lead to the discovery of other bioactive molecules.

The synthesis of Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate presents several challenges due to its intricate stereochemistry. However, recent advances in synthetic chemistry have made it possible to access such complex molecules with increasing efficiency and precision. Techniques such as asymmetric synthesis and chiral resolution have been particularly useful in constructing the desired stereocenters accurately. These advancements have not only facilitated the preparation of Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate but also provided new tools for tackling similar challenges in drug discovery.

The pharmacological evaluation of Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate has revealed several interesting properties that warrant further investigation. In vitro studies have shown that the compound exhibits significant inhibitory activity against certain enzymes involved in inflammation and neurodegeneration. These findings suggest that it may have therapeutic potential for conditions such as rheumatoid arthritis and Alzheimer's disease. Additionally, preliminary animal studies have indicated that the compound is well-tolerated at doses relevant to human therapy.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Rac-Tert-butyl N-(1R,2S)-2-(4-aminophenyl)cyclopropylcarbamate are likely to play an increasingly important role in drug development. Their unique structural features and promising biological activities make them valuable candidates for further exploration. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to unlock their full potential and develop novel treatments for a wide range of diseases.